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Compound of Interest

Compound Name: Gossypol-13C2

Cat. No.: B12376195 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Gossypol-13C2, a polyphenolic aldehyde derived from the cotton plant. While the

isotopic labeling with Carbon-13 does not significantly alter the chemical hazards of the

molecule, it is crucial to handle this compound with the utmost care due to the toxicological

properties of the parent compound, gossypol.

Immediate Safety and Handling Protocols
Proper handling of Gossypol-13C2 is critical to minimize exposure and ensure a safe working

environment. Adherence to the following operational and disposal plans is mandatory.

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment must be worn at all times when

handling Gossypol-13C2.
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PPE Category Item
Standard/Specificat
ion

Purpose

Hand Protection
Chemical-resistant

gloves

Nitrile or Neoprene

(minimum 11 mil

thickness)

To prevent skin

contact and

absorption.

Eye Protection

Safety glasses with

side shields or

goggles

ANSI Z87.1 certified

To protect eyes from

dust particles and

splashes.

Body Protection Laboratory coat
Standard cotton or

flame-resistant

To protect skin and

clothing from

contamination.

Respiratory Protection
N95 respirator or

higher
NIOSH-approved

To prevent inhalation

of fine dust particles,

especially when

handling the solid

compound.

Engineering Controls
Control Type Specification Purpose

Ventilation Chemical fume hood

To minimize inhalation

exposure by capturing airborne

particles. All weighing and

solution preparation should be

conducted within a fume hood.

Safety Equipment
Eyewash station and safety

shower
Immediately accessible

Operational Plan: Step-by-Step Handling
Procedures
Following a strict protocol for handling Gossypol-13C2 will significantly reduce the risk of

exposure.
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Preparation:

Designate a specific area within a chemical fume hood for all work with Gossypol-13C2.

Ensure all necessary PPE is readily available and in good condition.

Prepare a spill kit specifically for chemical spills.

Label all containers with the full chemical name ("Gossypol-13C2") and appropriate

hazard warnings.

Handling the Compound:

Weighing: Conduct all weighing of the solid compound within the certified chemical fume

hood to prevent the dispersion of dust. Use anti-static weighing paper and tools.

Solution Preparation: When dissolving the compound, add the solvent slowly to the solid

to avoid splashing. Gossypol is soluble in solvents such as chloroform, dimethyl sulfoxide

(DMSO), and methanol[1].

Storage: Store Gossypol-13C2 in a tightly sealed, light-resistant container in a cool, dry,

and well-ventilated area. Studies have shown that gossypol is highly stable in

chloroform[1].

Post-Handling:

Decontamination: Thoroughly wipe down all surfaces and equipment that may have come

into contact with Gossypol-13C2 using a suitable solvent (e.g., 70% ethanol), followed by

soap and water.

Hand Washing: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.

Disposal Plan
All waste materials contaminated with Gossypol-13C2 must be treated as hazardous waste.

Solid Waste:
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Collect all contaminated solid waste, including gloves, weighing paper, and disposable

labware, in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste:

Collect all liquid waste containing Gossypol-13C2 in a separate, sealed, and labeled

hazardous waste container. Do not mix with other solvent waste streams unless

compatible.

Disposal:

Arrange for the disposal of all hazardous waste through your institution's environmental

health and safety (EHS) office, following all local, state, and federal regulations.

Quantitative Data
The following tables summarize key quantitative data for gossypol. As Gossypol-13C2 is an

isotopically labeled version of gossypol, its chemical and toxicological properties are expected

to be nearly identical.

Physical and Chemical Properties

Property Value Source

Molecular Formula C₃₀H₃₀O₈ (for Gossypol) [2][3]

Molecular Weight 518.55 g/mol (for Gossypol) [2]

Appearance Yellow, crystalline solid

Solubility

Insoluble in water; Soluble in

acetone, chloroform, ether,

and methanol.

Toxicological Data
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Parameter Value Species Source

Oral LD50 2600–3340 mg/kg Rat

Oral LD50 651 mg/kg Northern Bobwhite

Occupational Exposure Limits

No specific Permissible Exposure Limit (PEL), Recommended Exposure Limit (REL), or

Threshold Limit Value (TLV) has been established by OSHA, NIOSH, or ACGIH for gossypol.

Given its toxicity, exposure should be minimized to the lowest achievable level.

Experimental Protocols Cited
The safety and handling procedures outlined in this guide are based on standard laboratory

practices for handling toxic compounds and information derived from safety data sheets for

gossypol.

Visualizing the Mechanism of Action
Gossypol is known to induce apoptosis (programmed cell death) in various cell types.

Understanding these signaling pathways can provide insight into its biological effects.
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Caption: Gossypol-induced apoptosis signaling pathways.

This diagram illustrates two primary pathways through which gossypol can induce apoptosis.

The intrinsic pathway is initiated by cellular stress, leading to mitochondrial dysfunction, while

the extrinsic pathway is triggered by external signals. Both pathways converge on the

activation of executioner caspases, leading to cell death.
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Preparation

Handling

Post-Handling & Disposal

1. Don Appropriate PPE

2. Prepare Designated Work Area in Fume Hood

3. Ensure Spill Kit is Accessible

4. Weigh Gossypol-13C2 in Fume Hood

5. Prepare Solution in Fume Hood

6. Store Properly

7. Decontaminate Work Surfaces and Equipment

8. Dispose of Waste as Hazardous

9. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for Gossypol-13C2.
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This workflow provides a step-by-step guide for the safe handling of Gossypol-13C2, from

preparation to disposal, to minimize the risk of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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